Cas no 473278-84-1 (2-fluoro-3-4-(trifluoromethyl)phenylprop-2-enoic acid, Mixture of isomers)

• Product Name: 2-fluoro-3-4-(trifluoromethyl)phenylprop-2-enoic acid, Mixture of isomers
• CAS No: 473278-84-1
• MF: C₁₀H₆F₄O₂
• MW: 234.147057056427
• CID: 5224546
• PubChem ID: 59997827
• Update Time: 2025-07-24

2-fluoro-3-4-(trifluoromethyl)phenylprop-2-enoic acid, Mixture of isomers Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-fluoro-3-[4-(trifluoromethyl)phenyl]-
• 2-fluoro-3-4-(trifluoromethyl)phenylprop-2-enoic acid, Mixture of isomers

• Inchi： 1S/C10H6F4O2/c11-8(9(15)16)5-6-1-3-7(4-2-6)10(12,13)14/h1-5H,(H,15,16)
• InChI Key： SUESUUCDGVINCC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)=CC1=CC=C(C(F)(F)F)C=C1

Additional information on 2-fluoro-3-4-(trifluoromethyl)phenylprop-2-enoic acid, Mixture of isomers

Introduction to 2-Fluoro-3-4-(trifluoromethyl)phenylprop-2-enoic Acid, Mixture of Isomers (CAS No. 473278-84-1)

The compound 2-fluoro-3-4-(trifluoromethyl)phenylprop-2-enoic acid, mixture of isomers, identified by its CAS number 473278-84-1, represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical research. This mixture of isomers, characterized by its unique structural and functional properties, has garnered significant attention due to its potential applications in the development of novel therapeutic agents and agrochemicals.

At the heart of this compound lies its intricate molecular architecture, which includes a fluoro-substituted phenyl ring and a trifluoromethyl group attached to a prop-2-enoic acid moiety. The presence of these fluorine atoms introduces a high degree of electronic and steric effects, making the compound a versatile scaffold for medicinal chemistry. Specifically, the fluoro group can influence metabolic stability, binding affinity, and overall pharmacokinetic properties, while the trifluoromethyl group enhances lipophilicity and metabolic resistance.

In recent years, there has been a surge in research focusing on the development of fluorinated compounds due to their enhanced biological activity and improved pharmacological profiles. The 2-fluoro-3-4-(trifluoromethyl)phenylprop-2-enoic acid mixture stands out as a promising candidate for further exploration in this context. Studies have demonstrated that such compounds can exhibit potent inhibitory effects on various biological targets, including enzymes and receptors involved in inflammatory pathways.

One of the most compelling aspects of this compound is its potential role in addressing chronic inflammatory diseases. Emerging research suggests that the structural features of 2-fluoro-3-4-(trifluoromethyl)phenylprop-2-enoic acid can modulate key signaling pathways such as NF-κB and MAPK, which are central to inflammation. By targeting these pathways, the compound may offer a novel approach to treating conditions like rheumatoid arthritis, inflammatory bowel disease, and even certain types of cancer.

The synthesis and characterization of this mixture of isomers have been subjects of extensive investigation. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate the structural details and purity profiles of the individual isomers. These studies not only provide insights into the chemical behavior of the compound but also lay the groundwork for its optimization and scale-up for industrial applications.

Beyond its therapeutic potential, the 2-fluoro-3-4-(trifluoromethyl)phenylprop-2-enoic acid mixture also shows promise in agrochemical research. Fluorinated compounds are known for their efficacy as herbicides, fungicides, and insecticides due to their ability to disrupt essential biological processes in pests while maintaining low environmental toxicity. The unique combination of substituents in this compound may confer similar advantages, making it a valuable tool in sustainable agriculture.

The development of novel synthetic methodologies for fluorinated derivatives has been another area of focus. Researchers have explored various catalytic systems and reaction conditions to improve yields and selectivity in the synthesis of 2-fluoro-3-4-(trifluoromethyl)phenylprop-2-enoic acid. These efforts have not only enhanced production efficiency but also opened up new possibilities for functionalizing the molecule with additional pharmacophores.

In conclusion, the 2-fluoro-3-4-(trifluoromethyl)phenylprop-2-enoic acid, mixture of isomers (CAS No. 473278-84-1), represents a multifaceted compound with significant potential in both pharmaceuticals and agrochemicals. Its unique structural features, coupled with emerging research findings, highlight its importance as a scaffold for drug discovery and sustainable agricultural solutions. As further studies continue to unravel its properties and applications, this compound is poised to make substantial contributions to science and industry.